3-(3-Ethylpiperidin-1-yl)oxan-4-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-Ethylpiperidin-1-yl)oxan-4-ol, also known as 4-Oxo-3-(3-ethyl-1-piperidinyl)-tetrahydro-2H-pyran-4-ol, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The exact mechanism of action of 3-(3-Ethylpiperidin-1-yl)oxan-4-ol is not yet fully understood. However, studies have suggested that it may act by modulating the activity of various neurotransmitters and ion channels in the central nervous system, including GABA, glutamate, and voltage-gated calcium channels.
Biochemical and Physiological Effects:
Studies have shown that 3-(3-Ethylpiperidin-1-yl)oxan-4-ol can produce a range of biochemical and physiological effects in animal models. These effects include analgesia, anti-inflammatory activity, anticonvulsant activity, and sedation. It has also been shown to have a low potential for abuse and addiction, making it a safer alternative to other drugs with similar activities.
Advantages and Limitations for Lab Experiments
One of the major advantages of 3-(3-Ethylpiperidin-1-yl)oxan-4-ol is its high potency and selectivity for its target receptors and ion channels. This makes it a valuable tool for studying the underlying mechanisms of pain and neurological disorders. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to prepare solutions of the desired concentration.
Future Directions
There are several potential future directions for research on 3-(3-Ethylpiperidin-1-yl)oxan-4-ol. One area of interest is the development of new drugs based on this compound for the treatment of pain and neurological disorders. Another area of research is the elucidation of its mechanism of action and the identification of its target receptors and ion channels. Additionally, further studies are needed to investigate its potential side effects and toxicity in humans.
Synthesis Methods
3-(3-Ethylpiperidin-1-yl)oxan-4-ol can be synthesized using a multi-step process, starting with the reaction of 3-ethylpiperidine with 2,3-epoxy-1-propanol. This reaction produces 3-(3-ethylpiperidin-1-yl)oxirane, which can be further reacted with water to form 3-(3-ethylpiperidin-1-yl)oxan-4-ol. The purity and yield of the final product can be improved using various purification techniques such as column chromatography and recrystallization.
Scientific Research Applications
3-(3-Ethylpiperidin-1-yl)oxan-4-ol has been extensively studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. It has been shown to exhibit potent analgesic, anti-inflammatory, and anticonvulsant activities in animal models, making it a promising candidate for the development of new drugs for the treatment of pain and neurological disorders.
properties
IUPAC Name |
3-(3-ethylpiperidin-1-yl)oxan-4-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO2/c1-2-10-4-3-6-13(8-10)11-9-15-7-5-12(11)14/h10-12,14H,2-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVICTMDAKGGWOA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCN(C1)C2COCCC2O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Ethylpiperidin-1-yl)oxan-4-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.